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Compound of Interest

Compound Name: H-Met-NH2

CAS No.: 4510-08-1

Cat. No.: B1360316

Get Quote

Abstract
This technical guide details the application of L-Methioninamide Hydrochloride (H-Met-
NH2·HCl) as a superior alternative to L-Methionine in chemically defined media (CDM) for

mammalian cell culture (CHO, HEK293). While L-Methionine is an essential amino acid, it is

highly susceptible to extracellular oxidation, leading to the formation of Methionine Sulfoxide

(MetO). High levels of MetO in media directly correlate with the oxidation of methionine

residues in therapeutic proteins (specifically Fc regions of mAbs), compromising product

stability and pharmacokinetics. This protocol outlines the formulation, substitution strategy, and

analytical validation for using H-Met-NH2 to mitigate oxidative stress and improve critical

quality attributes (CQAs).

Scientific Rationale: The Oxidation Challenge
The Instability of Free L-Methionine
In standard fed-batch processes, L-Methionine is exposed to light, transition metals (Iron,

Copper), and dissolved oxygen for 14+ days. Under these conditions, the thioether side chain

of Methionine is rapidly oxidized to Methionine Sulfoxide (MetO).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1360316#bc-rfq
https://www.benchchem.com/product/b1360316/docs?utm_src=pdf-body#application-note-h-met-nh2-l-methioninamide-in-cell-culture-media-formulation
https://www.benchchem.com/product/b1360316/docs?utm_src=pdf-body#application-note-h-met-nh2-l-methioninamide-in-cell-culture-media-formulation
https://www.benchchem.com/product/b1360316/docs?utm_src=pdf-body#application-note-h-met-nh2-l-methioninamide-in-cell-culture-media-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Reactive Oxygen Species (ROS) attack the sulfur atom.

Impact: Cells take up MetO inefficiently compared to Met. More critically, oxidative species in

the media can directly oxidize the methionine residues of the secreted monoclonal antibody

(mAb).

Clinical Consequence: Oxidation of Met252 and Met428 in the Fc region of IgG1 antibodies

reduces binding affinity to the neonatal Fc receptor (FcRn), significantly decreasing the

drug's half-life in patients [1, 2].

The H-Met-NH2 Solution
H-Met-NH2 (L-Methioninamide) is the amide derivative of L-Methionine.

Controlled Release: H-Met-NH2 acts as a "prodrug" for the cell. It is transported into the cell

and cleaved by intracellular aminopeptidases/amidases into free L-Methionine and ammonia.

Reduced Extracellular Exposure: By supplying Met as an amide, the concentration of free

Methionine in the extracellular environment is kept low (limiting the substrate available for

extracellular oxidation) while maintaining a sufficient intracellular pool for protein synthesis.

Solubility: The hydrochloride salt (H-Met-NH2·HCl) exhibits high aqueous solubility, making it

ideal for highly concentrated feeds where L-Met precipitation can be a risk.

Mechanism of Action Diagram
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Figure 1: Comparative fate of Free L-Met vs. H-Met-NH2. H-Met-NH2 bypasses the rapid

extracellular oxidation pathway, delivering Methionine directly to the intracellular pool.

Formulation Protocol
Materials Required[1][2][3]

L-Methioninamide Hydrochloride (CAS: 16120-92-6)

Purity: ≥98% (Cell Culture Grade)

MW: 184.69 g/mol (Note: Free L-Met MW is 149.21 g/mol )

Base Media: Chemically Defined (CD) CHO Media (Methionine-free or reduced).

Solvent: WFI (Water for Injection) quality water.

Calculation of Molar Substitution
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CRITICAL: Do not substitute 1:1 by weight. You must use molar equivalents.

Conversion Factor: 1.238 To replace 1.0 g/L of L-Methionine, use 1.238 g/L of H-Met-NH2·HCl.

Stock Solution Preparation (100X)
This protocol prepares a 300 mM stock solution for spiking into feeds.

Weighing: Weigh 5.54 g of H-Met-NH2·HCl.

Dissolution: Add to 80 mL of WFI in a sterile beaker.

Mixing: Stir at room temperature (20-25°C). Dissolution is rapid due to the HCl salt form.

pH Adjustment: The solution will be acidic. Slowly adjust pH to 6.5 - 7.0 using 5M NaOH.

Warning: Do not over-alkalinize (> pH 8.0) as this may promote spontaneous deamidation.

Volume Adjustment: Bring total volume to 100 mL with WFI.

Sterilization: Filter through a 0.22 µm PES membrane.

Storage: Store at 4°C (stable for 3 months) or -20°C (stable for 1 year). Protect from light.

Experimental Validation Workflow
To validate the efficacy of H-Met-NH2, a comparative study against standard L-Met is required.

Experimental Design (DoE)
Control: Standard Media (3 mM L-Met).

Test Arm A: Media with 3 mM H-Met-NH2 (100% Substitution).

Test Arm B: Media with 1.5 mM L-Met + 1.5 mM H-Met-NH2 (50/50 Hybrid).

Cell Culture Protocol
Inoculation: Seed CHO cells at
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cells/mL in shake flasks.

Duration: 14-day fed-batch.

Sampling: Daily sampling for VCD (Viable Cell Density), Viability, and Metabolites.

Harvest: Centrifuge supernatant on Day 14 for product quality analysis.

Analytical Methods
HPLC for Amino Acids: Monitor the consumption rate of H-Met-NH2 vs. Free Met.

Note: H-Met-NH2 will elute at a different retention time than L-Met. Ensure your library is

updated.

Peptide Mapping (LC-MS): Digest the harvested mAb and quantify the % oxidation at

Met252 and Met428 sites.

Data Analysis Template
Parameter Control (L-Met) Test (H-Met-NH2) Interpretation

Peak VCD (

cells/mL)
12.5 12.2

Comparable growth

indicates no toxicity.

Specific Productivity (

)
25 pg/cell/day 26 pg/cell/day

Maintenance of titer is

critical.

Ammonia (Day 14) 8 mM 10 mM

Slight increase

expected due to

deamidation.

% Met Oxidation

(mAb)
12.5% 3.1%

Primary Success

Metric.

Troubleshooting & Optimization
Ammonia Management
Issue: H-Met-NH2 releases one mole of
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for every mole of Methionine utilized. Mitigation:

If ammonia levels exceed toxic thresholds (>15 mM), use a Hybrid Strategy. Replace only

50% of the L-Met with H-Met-NH2.

Combine with Glutamine Synthetase (GS) expression systems which can re-assimilate

ammonia.

Adaptation
Some CHO clones may have low extracellular amidase activity.

Symptom: High residual H-Met-NH2 in media, low intracellular Met, stalled growth.

Protocol: Perform a weaning passage.

Passage 1: 75% L-Met / 25% H-Met-NH2

Passage 2: 50% L-Met / 50% H-Met-NH2

Passage 3: 0% L-Met / 100% H-Met-NH2

Optimization Logic Diagram
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Figure 2: Decision tree for integrating H-Met-NH2 into bioprocess workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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